4-Cyclopropyl-1-(3,3,3-trifluoropropylsulfonyl)piperidine

• IUPAC Name: 4-cyclopropyl-1-(3,3,3-trifluoropropylsulfonyl)piperidine
• InChI: InChI=1S/C11H18F3NO2S/c12-11(13,14)5-8-18(16,17)15-6-3-10(4-7-15)9-1-2-9/h9-10H,1-8H2
• InChI Key: JQLGAEDYAQPZSY-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2CCN(CC2)S(=O)(=O)CCC(F)(F)F
• Molecular Formula: C11H18F3NO2S
• Molecular Weight: 285.33 g/mol

Description

“4-Cyclopropyl-1-(3,3,3-trifluoropropylsulfonyl)piperidine” is a complex organic compound. It contains a piperidine ring, which is a six-membered ring with one nitrogen atom and five carbon atoms. Attached to this ring at the 1-position is a sulfonyl group (-SO2-) linked to a 3,3,3-trifluoropropyl group. At the 4-position of the piperidine ring, there is a cyclopropyl group.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the synthesis of the piperidine ring, followed by the introduction of the sulfonyl group and the 3,3,3-trifluoropropyl group. The cyclopropyl group would also need to be introduced in a separate step. Without specific literature or experimental procedures, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular formula of “this compound” is C11H18F3NO2S, with an average mass of 285.326 Da. The presence of the sulfonyl group and the trifluoropropyl group could impart interesting electronic properties to the molecule.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the sulfonyl group and the trifluoropropyl group. The sulfonyl group is typically quite stable but can participate in substitution reactions under certain conditions. The trifluoropropyl group could potentially undergo reactions with nucleophiles due to the presence of the electron-withdrawing fluorine atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the fluorine atoms could make the compound more lipophilic, potentially influencing its solubility in different solvents. The exact properties would need to be determined experimentally.

Mechanism of Action

Without specific context or application, it’s difficult to comment on the mechanism of action of this compound. If it’s intended for use in a biological context, for example, as a drug, the mechanism of action would depend on the specific biological target.

Safety and Hazards

Without specific safety data for this compound, it’s difficult to comment on its potential hazards. As with any chemical, appropriate safety precautions should be taken when handling it to avoid exposure.